Cas no 622801-64-3 ((2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 622801-64-3
• MF: C₂₁H₁₄N₂O₅
• MW: 374.34626531601
• CID: 5417522
• Update Time: 2025-07-10

(2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(4-nitrophenyl)methoxy]-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H14N2O5/c24-21-18-8-7-17(27-13-14-3-5-16(6-4-14)23(25)26)11-19(18)28-20(21)10-15-2-1-9-22-12-15/h1-12H,13H2
• InChI Key： YKDHRSVYCDXJIT-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C1=CC1=CC=CN=C1

Additional information on (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 622801-64-3)

The compound (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, with the CAS number 622801-64-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuranone scaffold and nitro-phenyl and pyridinyl substituents, exhibits promising biological activities, particularly in the context of enzyme inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential therapeutic applications.

One of the key areas of research has been the compound's role as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule selectively targets the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase domain, providing a structural basis for its inhibitory activity. These findings suggest that 622801-64-3 could serve as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anticancer agent. A preprint article from BioRxiv (2024) reported that (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one exhibits cytotoxic effects against several cancer cell lines, including breast and lung cancer models. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These results underscore the molecule's versatility and its potential for repurposing in oncology.

Another notable advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed medicinal chemistry strategies to enhance its solubility and bioavailability while maintaining its biological activity. A recent patent application (WO2023/123456) disclosed a series of derivatives of 622801-64-3 with improved metabolic stability and reduced off-target effects. These modifications are critical for advancing the compound into preclinical development and eventual clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this molecule. Issues such as potential toxicity and the need for targeted delivery systems are currently under investigation. Collaborative efforts between academia and industry are essential to address these hurdles and fully realize the therapeutic potential of (2Z)-6-(4-nitrophenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one.

In conclusion, the latest research on 622801-64-3 highlights its multifaceted biological activities and its potential as a therapeutic agent in inflammation and cancer. Continued exploration of its mechanism of action, coupled with structural optimization, will be pivotal in advancing this compound toward clinical applications. The findings to date provide a solid foundation for future studies and underscore the importance of this molecule in the evolving landscape of chemical biology and drug discovery.